ethyl 4-[(7-butyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]piperazine-1-carboxylate

Specification

• CAS No.: 838888-09-8
• Molecular Formula: C19H30N6O4
• Molecular Weight: 406.487
• IUPAC Name: ethyl 4-[(7-butyl-1,3-dimethyl-2,6-dioxopurin-8-yl)methyl]piperazine-1-carboxylate
• Standard InChI: InChI=1S/C19H30N6O4/c1-5-7-8-25-14(13-23-9-11-24(12-10-23)19(28)29-6-2)20-16-15(25)17(26)22(4)18(27)21(16)3/h5-13H2,1-4H3
• Standard InChI Key: QZMDMCLAIWFBTO-UHFFFAOYSA-N
• SMILES: CCCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C(=O)OCC

Introduction

Ethyl 4-[(7-butyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]piperazine-1-carboxylate is a complex organic compound that combines a purine derivative with a piperazine ring. This compound is of interest in various scientific research fields due to its unique structure and potential applications.

Synthesis Methods

The synthesis of ethyl 4-[(7-butyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl]piperazine-1-carboxylate typically involves multiple steps. One common approach is to start with a purine derivative, which is then reacted with a piperazine derivative under specific conditions to form the desired compound. The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like hydrochloric acid to facilitate the reaction.

Research Applications

This compound has several scientific research applications:

• Chemistry: Used as a building block for the synthesis of more complex molecules.

• Biology: Studied for its potential effects on cellular processes and enzyme activity.

• Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

• Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action involves interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular signaling pathways and physiological responses. The exact molecular targets and pathways involved can vary depending on the specific application and context.